Cas no 1823617-36-2 (4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine)

• Product Name: 4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine
• CAS No: 1823617-36-2
• MF: C₁₁H₁₃F₄N
• MW: 235.221236944199
• CID: 6326069
• PubChem ID: 165643161
• Update Time: 2025-05-21

4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1823617-36-2
• 4-[2-fluoro-3-(trifluoromethyl)phenyl]butan-2-amine
• EN300-1932710
• 4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine

• Inchi： 1S/C11H13F4N/c1-7(16)5-6-8-3-2-4-9(10(8)12)11(13,14)15/h2-4,7H,5-6,16H2,1H3
• InChI Key： JRVDYRXEMIGSKG-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CCC(C)N

Computed Properties

• Exact Mass: 235.09841207g/mol
• Monoisotopic Mass: 235.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine

Professional Introduction to 4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine (CAS No. 1823617-36-2)

4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1823617-36-2, features a unique structural motif that combines a fluorinated aromatic ring with an amine-substituted butyl chain. The presence of both fluoro and trifluoromethyl groups in its molecular framework imparts distinct physicochemical properties, making it a promising candidate for various biochemical applications.

The structural design of 4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine is meticulously crafted to enhance its interaction with biological targets. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the pharmacokinetic profile of drug candidates. Similarly, the trifluoromethyl group contributes to lipophilicity and electronic properties, which are essential for optimizing drug-receptor interactions. These features make the compound an attractive scaffold for the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. Studies have demonstrated that the introduction of fluorine atoms can significantly improve the metabolic stability of drug molecules, thereby extending their half-life in vivo. Furthermore, the trifluoromethyl group is frequently employed in medicinal chemistry to enhance binding affinity and selectivity. These attributes have led to the exploration of 4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine as a potential lead compound in the discovery of new pharmaceuticals.

The compound's butan-2-amine moiety provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical space. This structural feature enables the synthesis of derivatives with tailored properties, making it suitable for various applications in drug design and development. Additionally, the amine group can participate in hydrogen bonding interactions, which are critical for achieving high binding affinity with biological targets.

Recent advancements in computational chemistry have facilitated the rapid screening of potential drug candidates like 4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine. Molecular docking studies have shown that this compound exhibits promising binding interactions with several therapeutic targets, including enzymes and receptors involved in critical biological pathways. These findings suggest that further optimization could yield highly effective pharmacological agents with improved efficacy and reduced side effects.

The synthesis of 4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the desired molecular framework efficiently. The use of these cutting-edge synthetic strategies ensures high yields and purity, which are essential for pharmaceutical applications.

The pharmacological potential of 4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine has been explored in several preclinical studies. These investigations have highlighted its ability to modulate key biological pathways associated with various diseases. For instance, preliminary research suggests that this compound may exhibit anti-inflammatory properties by inhibiting inflammatory cytokine production. Additionally, its structural features make it a candidate for developing treatments against neurological disorders, where precise targeting of neuronal receptors is crucial.

The future development of 4-[2-Fluoro-3-(trifluoromethyl)phenyl]butan-2-amine as a therapeutic agent will likely involve collaborative efforts between chemists, biologists, and clinicians. By integrating knowledge from multiple disciplines, researchers can optimize the compound's pharmacological profile and ensure its safety and efficacy in clinical settings. The growing body of evidence supporting the use of fluorinated compounds in drug development underscores the importance of compounds like 4-[2-fluoro-trifluoromethyl-butyl]-amine as valuable tools for therapeutic innovation.